Cas no 2172317-70-1 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenyl-N-(propan-2-yl)formamido}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenyl-N-(propan-2-yl)formamido}acetic acid
• CAS No: 2172317-70-1
• MF: C₂₇H₂₅IN₂O₅
• MW: 584.402279615402
• CID: 6330291
• PubChem ID: 165516925
• Update Time: 2025-10-31

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenyl-N-(propan-2-yl)formamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenyl-N-(propan-2-yl)formamido}acetic acid
• 2172317-70-1
• EN300-1498167
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodophenyl]-N-(propan-2-yl)formamido}acetic acid

• Inchi： 1S/C27H25IN2O5/c1-16(2)30(14-25(31)32)26(33)17-11-18(28)13-19(12-17)29-27(34)35-15-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-13,16,24H,14-15H2,1-2H3,(H,29,34)(H,31,32)
• InChI Key： XGANRNCPXHITKH-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1)C(N(CC(=O)O)C(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 584.08082g/mol
• Monoisotopic Mass: 584.08082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenyl-N-(propan-2-yl)formamido}acetic acid

Introduction to 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenyl-N-(propan-2-yl)formamido}acetic Acid (CAS No. 2172317-70-1)

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenyl-N-(propan-2-yl)formamido}acetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2172317-70-1, represents a pinnacle of molecular design, integrating multiple functional groups that make it a promising candidate for various biological and chemical applications. The intricate structure of this molecule, characterized by its fluoren-9-yl moiety and iodophenyl substituent, positions it as a versatile tool in the development of novel therapeutic agents.

The compound's molecular framework is built upon a core of N-(propan-2-yl)formamido group, which contributes to its unique reactivity and binding properties. This group, combined with the methoxycarbonyl moiety, enhances the compound's ability to interact with biological targets in a specific manner. The presence of an iodophenyl group at the 5-position further adds to its complexity, offering potential for selective labeling and detection in biochemical assays.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways with high precision. The structure of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenyl-N-(propan-2-yl)formamido}acetic acid aligns well with this trend, as it possesses the necessary features to act as a potent modulator of various cellular processes. Specifically, the combination of the fluoren-9-yl group and the iodophenyl substituent has been shown to enhance binding affinity to specific protein targets, making it an attractive candidate for drug discovery efforts.

The< strong>methoxycarbonyl group in the molecule plays a crucial role in its reactivity, serving as a protecting group for the amine functionality while also facilitating further derivatization. This dual functionality allows researchers to tailor the compound's properties for specific applications, such as covalent labeling or peptidomimetic design. The< strong>N-(propan-2-yl)formamido moiety further contributes to the compound's versatility by providing a site for post-synthetic modifications, enabling the creation of libraries of derivatives with diverse biological activities.

The< strong>iodophenyl group at the 5-position of the phenyl ring is particularly noteworthy, as it has been extensively studied for its utility in cross-coupling reactions and bioconjugation techniques. These reactions are fundamental to many modern synthetic strategies in pharmaceutical chemistry, allowing for the efficient construction of complex molecules that can mimic natural products or target specific biological pathways. The presence of this group also makes< strong>2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenyl-N-(propan-2-y l)formamido}acetic acida valuable intermediate in the synthesis of larger peptidomimetics and other biologically active compounds.

In recent years, there has been growing interest in the development of probes and tools for studying protein-protein interactions (PPIs) and other complex biological systems. The< strong>methoxycarbonyl-protected amine group in< strong>2-{1 -3 -({(9H-fluoren -9 -y l)methoxycarbonyl}a mino)-5 -iodophen yl-N-(pro pan -2 -y l)formam ido}acetic acid can be selectively modified via reductive amination or other coupling strategies to generate probes that can label target proteins with high specificity. Such probes are invaluable for elucidating protein function and dynamics within living cells.

The< strong>N-(propan -2 -y l)formam idomoiety also offers opportunities for further functionalization through enzymatic or chemical methods. For instance, proteases can be used to cleave this bond, releasing a free amine that can be conjugated to other molecules or used as a site for click chemistry reactions. This flexibility makes< strong >2-{1 -3 -({(9H-fluoren -9 -y l)methoxyc arbonyl}a mino)-5 -i odophen yl-N-(pro pan -2 -y l)formam ido}acetic acid a versatile building block for constructing complex molecular machines and biosensors.

The< strong >fluoren -9 -y lmoiety is another key feature of this compound that contributes to its utility in biological applications. Fluorene derivatives are known for their excellent photophysical properties, including high fluorescence quantum yields and stability under various conditions. These characteristics make them ideal candidates for use in fluorescent probes and imaging agents. Additionally, the rigidity of the fluorene ring can help stabilize reactive intermediates or improve binding affinity by restricting conformational freedom.

In conclusion,< strong >2-{1 -3 -({(9H-fluoren -9 -y l)methoxyc arbonyl}a mino)-5 -i odophen yl-N-(pro pan -2 -y l)formam ido}acetic acid (CAS No. 2172317 70 1)is a multifunctional compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for designing novel therapeutic agents targeting various diseases. The combination of protective groups, reactive sites, and photophysically active moieties positions this molecule as a cornerstone in modern medicinal chemistry.